Cas no 2377004-56-1 ((3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride)

• Product Name: (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride
• CAS No: 2377004-56-1
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5356666
• Update Time: 2025-05-24

(3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride
• Z3983907521
• rac-(3R,4S)-8-oxa-1-azaspiro[4.5]decane-3,4-diol hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c10-6-5-9-8(7(6)11)1-3-12-4-2-8;/h6-7,9-11H,1-5H2;1H/t6-,7-;/m1./s1
• InChI Key： MKNAZFGZUYZAEL-ZJLYAJKPSA-N
• SMILES： Cl.O1CCC2(CC1)[C@@H]([C@@H](CN2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 168
• Topological Polar Surface Area: 61.7

Additional information on (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride

Comprehensive Overview of (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride (CAS No. 2377004-56-1)

The compound (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride (CAS No. 2377004-56-1) is a spirocyclic derivative with significant potential in pharmaceutical research and development. Its unique structural features, including the spiro[4.5]decane core and hydrochloride salt form, make it a promising candidate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the growing interest in (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride is its stereochemistry. The (3R,4S) configuration plays a crucial role in its biological activity, as enantiopure compounds often exhibit enhanced selectivity and reduced side effects. This aligns with the pharmaceutical industry's focus on chiral drugs, which account for over 50% of marketed therapeutics. The presence of both hydroxyl groups and a spirocyclic framework further enhances its potential as a versatile building block for medicinal chemistry.

From a synthetic chemistry perspective, the 8-Oxa-1-azaspiro[4.5]decane scaffold presents interesting challenges and opportunities. Recent advances in spirocyclic compound synthesis have made this class of molecules more accessible to researchers. The incorporation of both oxygen and nitrogen heteroatoms in the spirocyclic system allows for diverse interactions with biological targets, particularly enzymes and receptors involved in CNS disorders. This has led to increased patent activity around similar structures in recent years.

The physicochemical properties of CAS No. 2377004-56-1 contribute to its drug-like characteristics. The hydrochloride salt form improves solubility, a critical factor in bioavailability, while the balanced lipophilicity of the spiro[4.5]decane core facilitates membrane permeability. These attributes make it particularly valuable in the development of CNS-targeting drugs, where crossing the blood-brain barrier is essential. Current research suggests potential applications in addressing neurodegenerative conditions, which remain a major unmet medical need globally.

Analytical characterization of (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability profile has been investigated under various conditions, with particular attention to the diol moiety's susceptibility to oxidation. These studies are crucial for formulation development and quality control in potential pharmaceutical applications.

In the context of green chemistry initiatives, synthetic routes to CAS No. 2377004-56-1 have been optimized to reduce environmental impact. Recent publications highlight atom-economical approaches to constructing the spirocyclic core, utilizing catalytic methods that minimize waste generation. This aligns with the pharmaceutical industry's commitment to sustainable manufacturing practices and responds to growing regulatory pressures for greener synthetic methodologies.

The intellectual property landscape surrounding (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride reflects its therapeutic potential. Patent analysis reveals growing interest from both academic institutions and pharmaceutical companies, particularly in applications related to cognitive enhancement and metabolic regulation. This competitive environment has spurred innovation in synthetic approaches and derivative development.

From a drug development perspective, the spiro[4.5]decane scaffold in CAS No. 2377004-56-1 offers conformational rigidity that can improve target binding specificity. This characteristic is particularly valuable in the design of kinase inhibitors and GPCR modulators, two of the most sought-after target classes in current drug discovery. The compound's diol functionality provides additional opportunities for structural modification and prodrug development.

Quality control standards for (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride have been established by leading research organizations. These include stringent specifications for enantiomeric purity, given the importance of the (3R,4S) configuration to biological activity. Analytical methods development for this compound has contributed to broader advances in chiral separation techniques for complex spirocyclic structures.

In conclusion, (3R,4S)-8-Oxa-1-azaspiro[4.5]decane-3,4-diol;hydrochloride represents an important structural class in modern medicinal chemistry. Its combination of spirocyclic architecture, defined stereochemistry, and favorable physicochemical properties positions it as a valuable tool for pharmaceutical research. As the understanding of its biological activities expands, this compound is likely to play an increasingly significant role in addressing challenging therapeutic areas, particularly those involving the central nervous system and metabolic regulation.